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Current Regulatory Status of Propargite

Propargite remains a registered pesticide in the United States and California for agricultural use against

mites [1]. Regulatory bodies continuously evaluate pesticides, which can lead to changes in status or

permitted residue levels.

The table below summarizes the current regulatory context in key regions:

Region /
Organization

Regulatory Status &
Context

Key Points & Recent Actions

United States
(EPA)

Registered [1]. Subject

to continuous evaluation
and potential mitigation

[2].

Pesticide registrations are periodically reviewed. A 2025

cancellation order for other pesticides illustrates ongoing
regulatory activity [3].

California
(DPR)

Registered; not listed as

under reevaluation [1].

DPR actively monitors pesticide use, illnesses, and

environmental residues to inform potential future actions
[2].
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Region /
Organization

Regulatory Status &
Context

Key Points & Recent Actions

European
Union (EU)

Context on MRL setting

process provided.

EU recently adopted regulations lowering MRLs for

certain pesticides (e.g., clothianidin, thiamethoxam)
based on environmental grounds, a relatively new

approach [4]. This trend could influence future reviews of
other chemicals.

Experimental Data on Novel Propargite Analogues

Recent scientific research focuses on modifying the propargite structure to overcome its limitations,

particularly phytotoxicity (plant damage) [5]. The following table summarizes experimental data for two of

the most promising new compounds compared to the original propargite.

Compound
Structural
Modifications

Biological Activity
(against Tetranychus
cinnabarinus)

Key Experimental Findings

Propargite Original structure -- Known to cause phytotoxicity on
certain crops, especially under high

temperatures [5].

| Compound 5.16 | Benzene ring: tert-butyl group replaced with chlorine or trifluoromethoxy. Alkyl chain:

Propargyl group replaced with a 2-fluoroethyl group [5]. | LC₅₀: 14.85 mg/L [5] | Superior acaricidal

activity; demonstrated excellent crop safety on cowpea seedlings [5]. | | Compound 5.32 | Benzene ring:

tert-butyl group replaced with chlorine or trifluoromethoxy. Alkyl chain: Propargyl group replaced with a

3,3,3-trifluoropropyl group [5]. | LC₅₀: 14.32 mg/L [5] | High acaricidal activity; also exhibited unusual

aphicidal activity, which is rare for this chemical class [5]. |

The workflow below illustrates the process of creating and testing these novel compounds.
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Start: Propargite as Template

Identify Limitation:
Phytotoxicity (Crop Damage)

Design Halogenated Analogues

Key Structural Modifications

Replace tert-butyl group
on benzene ring with

Cl or OCF₃

Replace propargyl group
with fluorinated alkyl chains

(e.g., 2-fluoroethyl)

Chemical Synthesis
& Characterization

(NMR, HRMS)

Bioactivity Screening

Against Spider Mites
(Tetranychus cinnabarinus)

Against Aphids
(Myzus persicae)

Crop Safety Assessment
(on Cowpea Seedlings)
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Identify Lead Compounds
(5.16 and 5.32)

Click to download full resolution via product page

Detailed Experimental Protocol for Bioactivity Assessment

The experimental data in the table above was generated using the following standardized methodology [5]:

Chemical Synthesis & Characterization: Target compounds were synthesized by reacting modified
phenolic cyclohexanols with halogenated alkyl sulfonyl chlorides. All synthesized compounds were

purified and characterized using:
¹H NMR & ¹³C NMR Spectroscopy: To confirm molecular structure.

High-Resolution Mass Spectrometry (HRMS): To verify elemental composition.
Bioactivity Screening (Lethal Concentration 50 - LC₅₀):

Test Organisms: Adult Tetranychus cinnabarinus (spider mite) and Myzus persicae (green
peach aphid).

Procedure: A range of concentrations of the test compounds were applied. The mortality of the
test organisms was recorded after a set period, and the LC₅₀ (concentration required to kill 50%

of the test population) was calculated using statistical methods.
Crop Safety Assessment:

Test Plant: Cowpea seedlings.
Procedure: The lead compounds were applied to seedlings under controlled conditions.

Phytotoxicity was assessed by visually evaluating the plants for damage (like leaf scorching or
wilting) compared to untreated controls.

Key Insights for Researchers

Regulatory Trends: The EU's move to lower MRLs based on environmental protection, not just

dietary risk, signals a broader scope for future regulatory decisions that could affect many pesticides
[4].

Innovation Pathway: The research demonstrates that structural modification, particularly introducing
halogens like fluorine and chlorine, is a viable strategy to enhance the safety and efficacy profile of

existing pesticide chemistries [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s588211?utm_src=pdf-custom-synthesis
https://www.cdpr.ca.gov/active-ingredient/propargite/
https://www.cdpr.ca.gov/look-up-pesticide-info/continuous-evaluation-and-mitigation-update/
https://www.federalregister.gov/documents/2025/10/15/2025-19553/pesticide-registration-maintenance-fee-cancellation-order-for-certain-pesticide-registrations
https://food.ec.europa.eu/plants/pesticides/maximum-residue-levels/eu-legislation-mrls_en
https://pmc.ncbi.nlm.nih.gov/articles/PMC12220988/
https://www.smolecule.com/products/b588211#propargite-residue-levels-regulatory-compliance
https://www.smolecule.com/products/b588211#propargite-residue-levels-regulatory-compliance
https://www.smolecule.com/products/b588211#propargite-residue-levels-regulatory-compliance
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s588211?utm_src=pdf-bulk
https://www.smolecule.com/products/s588211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s588211?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

